2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide

• Molecular Formula: C19H14Cl2N2O
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 2-chloro-N-[(2-chlorophenyl)methyl]-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C19H14Cl2N2O/c20-16-9-3-1-7-14(16)13-23(18-11-5-6-12-22-18)19(24)15-8-2-4-10-17(15)21/h1-12H,13H2
• InChI Key: JVEDLQLNLMHMFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(C2=CC=CC=N2)C(=O)C3=CC=CC=C3Cl)Cl

Description

2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide is an organic compound that features a benzamide core with chlorinated benzyl and pyridinyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide typically involves the reaction of 2-chlorobenzylamine with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorinated benzyl and pyridinyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or pyridines.

Scientific Research Applications

2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the biochemical pathways involved. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(2-chlorobenzyl)-N-(pyridin-3-yl)benzamide
• 2-chloro-N-(2-chlorobenzyl)-N-(pyridin-4-yl)benzamide
• 2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)acetamide

Uniqueness

2-chloro-N-(2-chlorobenzyl)-N-(pyridin-2-yl)benzamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both chlorinated benzyl and pyridinyl groups provides a distinct set of properties that can be leveraged in various applications, making it a valuable compound for research and development.